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Introduction

N-nitroso-desmethyl-citalopram is a nitrosamine drug substance-related impurity (NDSRI) of
Citalopram, a widely prescribed selective serotonin reuptake inhibitor (SSRI). Due to the
potential carcinogenic nature of nitrosamine impurities, regulatory bodies require their levels in
pharmaceutical products to be strictly monitored and controlled. This document provides
detailed application notes and protocols for the sample preparation and analysis of N-nitroso-
desmethyl-citalopram in both Citalopram drug substance (API) and drug product (tablets)
using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a technique well-
suited for trace-level quantification due to its high sensitivity and selectivity.

Analytical Approach: Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for the analysis of N-nitroso-desmethyl-citalopram due to
its ability to achieve the low limits of detection (LOD) and quantification (LOQ) required for this
potent impurity. The method involves chromatographic separation of the analyte from the drug
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substance and other matrix components, followed by selective detection and quantification
using a tandem mass spectrometer.

Experimental Protocols

Protocol 1: Analysis of N-nitroso-desmethyl-citalopram
in Citalopram Drug Substance (API)

This protocol outlines the procedure for the extraction and analysis of N-nitroso-desmethyl-
citalopram from the active pharmaceutical ingredient.

Materials:

N-nitroso-desmethyl-citalopram reference standard
» Citalopram drug substance

¢ Methanol (LC-MS grade)

o Water (LC-MS grade)

e Formic acid (LC-MS grade)

o Acetonitrile (LC-MS grade)

¢ Volumetric flasks and pipettes

e Analytical balance

» Vortex mixer

e Centrifuge

e Syringe filters (0.22 um, PTFE or PVDF)

LC-MS vials

Procedure:
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o Standard Preparation:

o Prepare a stock solution of N-nitroso-desmethyl-citalopram (e.g., 100 pg/mL) in
methanol.

o Perform serial dilutions of the stock solution with a suitable diluent (e.g., 50:50
methanol:water) to prepare calibration standards at appropriate concentrations (e.g., 0.1
to 100 ng/mL).

e Sample Preparation:

o Accurately weigh approximately 100 mg of the Citalopram drug substance into a 10 mL
volumetric flask.

o Add approximately 7 mL of methanol and vortex to dissolve the sample completely.
o Dilute to the mark with methanol and mix well.
o Centrifuge a portion of the solution at 4000 rpm for 10 minutes.
o Filter the supernatant through a 0.22 um syringe filter into an LC-MS vial.
e LC-MS/MS Analysis:
o Inject the prepared standard and sample solutions into the LC-MS/MS system.

o Quantify the amount of N-nitroso-desmethyl-citalopram in the sample using the
calibration curve generated from the standard solutions.

Protocol 2: Analysis of N-nitroso-desmethyl-citalopram
in Citalopram Tablets

This protocol provides a method for the extraction and analysis of N-nitroso-desmethyl-
citalopram from a solid dosage form.

Materials:

e Same as Protocol 1, with the addition of:
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» Citalopram tablets
e Mortar and pestle or tablet grinder
e Sonicator
Procedure:
o Standard Preparation:
o Follow the same procedure as in Protocol 1.
e Sample Preparation:
o Weigh and finely powder a representative number of Citalopram tablets (e.g., 10 tablets).

o Accurately weigh a portion of the powdered tablets equivalent to 100 mg of Citalopram
into a 10 mL volumetric flask.

o Add approximately 7 mL of methanol.
o Sonicate for 15 minutes to ensure complete extraction of the analyte.
o Dilute to the mark with methanol and mix well.
o Centrifuge a portion of the solution at 4000 rpm for 10 minutes.
o Filter the supernatant through a 0.22 um syringe filter into an LC-MS vial.
e LC-MS/MS Analysis:
o Inject the prepared standard and sample solutions into the LC-MS/MS system.

o Quantify the amount of N-nitroso-desmethyl-citalopram in the sample using the
calibration curve.

Data Presentation
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The following tables summarize typical quantitative data obtained from the validation of LC-

MS/MS methods for the analysis of N-nitroso-desmethyl-citalopram.

Table 1: Chromatographic and Mass Spectrometric Parameters

Parameter

Recommended Conditions

LC Column

Poroshell StableBond-C18 (150 x 4.6 mm, 2.7

pm) or equivalent

Mobile Phase A

0.1% Formic acid in Water

Mobile Phase B

0.1% Formic acid in Acetonitrile

Optimized for separation of analyte from

Gradient

Citalopram
Flow Rate 0.5 mL/min
Column Temperature 40 °C
Injection Volume 5pL

lonization Mode

Electrospray lonization (ESI), Positive

MS/MS Transition

Precursor lon (m/z) - Product lon (m/z)

Specific transitions for N-nitroso-desmethyl-

citalopram to be optimized

Table 2: Method Validation Data

Parameter

Typical Value

Linearity (r?)

>0.99

Limit of Detection (LOD)

0.05 - 0.5 ng/mL

Limit of Quantification (LOQ) 0.1-1.0 ng/mL

Recovery (%) 80 - 120%

Precision (%RSD) <15%
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Visualizations

The following diagrams illustrate the experimental workflows.

Protocol 1: Citalopram Drug Substance (API)

(Weigh 100 mg APHDissolve in MethanoD%(CentrifugeHFilter (0.22 pm) Inject into LC-MS/MS)

Click to download full resolution via product page

Workflow for Citalopram API Sample Preparation

Protocol 2: Citalopram Tablets

(Powder Tablets)—»(Weigh Powdered Tablets)—>(Extract with MethanoD—»(Sonicate)—»(Centrifuge)—»(Filter (0.22 um))—»ﬁnject into LC—MS/MS)

Click to download full resolution via product page

Workflow for Citalopram Tablet Sample Preparation
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Overall Analytical Workflow

Sample Preparation
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Report Results
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Overall Analytical Workflow for N-nitroso-desmethyl-citalopram

¢ To cite this document: BenchChem. [Application Notes and Protocols for the Analysis of N-
nitroso-desmethyl-citalopram]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15816064/docs#application-notes-and-protocols-for-
the-analysis-of-n-nitroso-desmethyl-citalopram]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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